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Compound of Interest

Compound Name: 3-Cyclohexylpropan-1-ol

Cat. No.: B073554

Essential Safety and Handling Guide for 3-
Cyclohexylpropan-1-ol
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
3-Cyclohexylpropan-1-ol (CAS No. 1124-63-6). Adherence to these protocols is essential for
ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

While some safety data sheets (SDS) may not classify 3-Cyclohexylpropan-1-ol as
hazardous under OSHA's 2012 Hazard Communication Standard, it is classified as a
combustible liquid.[1] A conservative approach to personal protection is mandatory. The
following table summarizes the required and recommended PPE.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles. A
face shield should be worn
when handling larger
quantities or when there is a

significant splash risk.

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact.

Body Protection

A standard laboratory coat is
required. For procedures
involving larger volumes (>1 L)
or significant fire risk, a flame-
resistant lab coat should be

worn.

Protects skin from accidental

spills and splashes.

Footwear

Closed-toe, closed-heel shoes.

Prevents exposure from spills.

Respiratory

Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation of vapors.

Physical and Chemical Properties

Understanding the physical properties of 3-Cyclohexylpropan-1-ol is crucial for safe handling

and storage.

Property Value

Appearance Clear, viscous liquid

Molecular Formula C9H180

Molecular Weight 142.24 g/mol

Boiling Point 218 °C (lit.)

Flash Point 102.00 °C (215.6 °F) - closed cup
Density 0.937 g/mL at 25 °C (lit.)
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Operational Plan: Step-by-Step Handling Protocol

This workflow outlines the essential steps for the safe handling of 3-Cyclohexylpropan-1-ol in
a laboratory setting.
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[Locate Eyewash & Safety Shower]
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1. Preparation

[Verify Fume Hood OperatiorD
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[Don Appropriate PPE]
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2. Handling
y
Conduct all work in a
chemical fume hood.

:

Keep away from ignition sources

(open flames, hot plates).

:

Use appropriate tools for transfer.

;

[Keep containers closed when not in use)
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3. Post-IVIandling

Clean work area.

~

[Remove and properly store/dispose of PPED

[Wash hands thoroughly)

Click to download full resolution via product page

Safe Handling Workflow for 3-Cyclohexylpropan-1-ol
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Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to mitigate risks.

Evacuate and Alert: Evacuate the immediate area of the spill. Alert all nearby personnel and
the laboratory safety officer.

Containment (for small spills): If the spill is small and you are trained to do so, contain the
spill using an inert absorbent material such as sand, vermiculite, or a commercial sorbent
pad.

Cleanup: Use non-sparking tools to collect the absorbed material. Place the material in a
sealed, properly labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water.

Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Disposal Plan

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations.

Waste Collection: Collect all waste containing 3-Cyclohexylpropan-1-ol, including
contaminated absorbents and disposable PPE, in a designated, leak-proof, and clearly
labeled hazardous waste container. The container must be compatible with the chemical.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "3-Cyclohexylpropan-1-ol".

Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area, away from incompatible materials. It is good practice to store flammable liquid waste in
a flammable storage cabinet.

Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not pour 3-Cyclohexylpropan-1-ol down
the drain.
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« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as hazardous waste. After rinsing, the container label should be
defaced, and the container can be disposed of as regular laboratory glass or plastic waste, in
accordance with institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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